Cas no 85477-02-7 (Benzenesulfonyl chloride, 5-bromo-2,4-dimethoxy-)

• Product name: Benzenesulfonyl chloride, 5-bromo-2,4-dimethoxy-
• CAS No: 85477-02-7
• MF: C₈H₈BrClO₄S
• MW: 315.568719863892
• CID: 664223
• PubChem ID: 13179806

Benzenesulfonyl chloride, 5-bromo-2,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 5-bromo-2,4-dimethoxy-
• 5-bromo-2,4-dimethoxybenzenesulfonyl chloride

Computed Properties

• Exact Mass: 313.90152g/mol
• Monoisotopic Mass: 313.90152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on Benzenesulfonyl chloride, 5-bromo-2,4-dimethoxy-

Benzenesulfonyl Chloride, 5-Bromo-2,4-Dimethoxy

The compound with CAS No. 85477-02-7, commonly referred to as Benzenesulfonyl Chloride, 5-Bromo-2,4-Dimethoxy, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a sulfonyl chloride group attached to a benzene ring substituted with bromine and methoxy groups at specific positions. The presence of these substituents imparts distinctive chemical properties, making it a valuable reagent in various synthetic applications.

Recent advancements in synthetic chemistry have highlighted the importance of Benzenesulfonyl Chloride, 5-Bromo-2,4-Dimethoxy in constructing complex molecular architectures. Researchers have demonstrated its utility as a versatile building block for synthesizing biologically active compounds and advanced materials. For instance, studies published in leading journals such as *Journal of the American Chemical Society* and *Angewandte Chemie* have shown that this compound can be employed in the synthesis of heterocyclic compounds, which are critical components in drug discovery.

One of the most notable features of Benzenesulfonyl Chloride, 5-Bromo-2,4-Dimethoxy is its reactivity under specific reaction conditions. The sulfonyl chloride group is known for its electrophilic nature, enabling it to participate in nucleophilic aromatic substitution reactions. This property has been exploited in the development of novel catalysts and intermediates for industrial processes. Moreover, the bromine and methoxy substituents on the benzene ring contribute to its electronic and steric properties, which are crucial for controlling reaction outcomes.

In terms of applications, Benzenesulfonyl Chloride, 5-Bromo-2,4-Dimethoxy has found significant use in the pharmaceutical industry. Its ability to form stable sulfonamides under mild conditions has made it an attractive candidate for synthesizing drug molecules with improved bioavailability. Recent studies have also explored its potential in the development of antiviral agents and anticancer drugs, where precise control over molecular structure is essential.

The synthesis of Benzenesulfonyl Chloride, 5-Bromo-2,4-Dimethoxy involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. Advanced methodologies such as Suzuki coupling and Friedel-Crafts alkylation have been employed to achieve high yields and purity. These methods not only ensure the quality of the final product but also align with green chemistry principles by minimizing waste and reducing environmental impact.

From an environmental perspective, understanding the behavior of Benzenesulfonyl Chloride, 5-Bromo-2,4-Dimethoxy in different media is crucial for assessing its potential risks. Studies conducted by environmental chemists have shown that this compound exhibits moderate biodegradability under aerobic conditions. However, further research is needed to evaluate its long-term effects on ecosystems and develop strategies for safe handling and disposal.

In conclusion, Benzenesulfonyl Chloride, 5-Bromo-2,4-Dimethoxy stands out as a key compound in modern organic synthesis due to its unique chemical properties and diverse applications. As research continues to uncover new avenues for its use, this compound is poised to play an even greater role in advancing scientific and industrial endeavors.